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Compound of Interest

Compound Name: Ibuprofen-d4

Cat. No.: B15557628 Get Quote

This guide provides comprehensive safety data and handling precautions for Ibuprofen-d4,

tailored for researchers, scientists, and drug development professionals. The information is

compiled from various safety data sheets (SDS) and best practices for handling deuterated

compounds.

Hazard Identification and Classification
Ibuprofen-d4 is the deuterated form of Ibuprofen. While specific toxicity data for the deuterated

compound is limited, the safety profile is generally extrapolated from the parent compound,

Ibuprofen. It is considered hazardous and requires careful handling.

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.
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P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P501: Dispose of contents/container to an approved waste disposal plant.

Hazard Class Category

Acute toxicity, Oral Category 4

Serious Eye Damage/Eye Irritation Category 2A

Specific target organ toxicity (single exposure),

Respiratory system
Category 3

Physical and Chemical Properties
The physical and chemical properties of Ibuprofen-d4 are crucial for its safe handling and

storage.

Property Value

Molecular Formula C₁₃H₁₄D₄O₂

Molecular Weight 210.31 g/mol

Appearance White to off-white solid/powder

Melting Point 75 - 78 °C (167 - 172.4 °F)

Boiling Point 157 °C (314.6 °F) at 4 mmHg

Water Solubility 21 mg/L

Log P (octanol/water) 3.97
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Toxicological Information
Toxicological data for Ibuprofen-d4 is primarily based on the non-deuterated form, Ibuprofen.

Toxicity Metric Value Species

LD50 Oral 636 mg/kg Rat

Routes of Exposure
Inhalation, ingestion, skin, and

eyes.

Acute Effects

Eyes: Causes serious eye

irritation. Skin: May be harmful

if absorbed through the skin

and may cause skin irritation.

Inhalation: May be harmful if

inhaled and may cause

respiratory tract irritation.

Ingestion: Harmful if

swallowed.

Chronic Effects

Carcinogenicity: Not identified

as a probable, possible, or

confirmed human carcinogen

by IARC or ACGIH.

Mutagenic/Teratogenic Effects:

No data available.

Ingestions of more than 400 mg/kg of ibuprofen are associated with severe symptoms such as

seizures, apnea, hypotension, and metabolic acidosis.

Handling and Storage Precautions
Proper handling and storage are critical to maintain the integrity of Ibuprofen-d4 and ensure

the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably in a laboratory fume hood.
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Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Use appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store at room temperature unless otherwise specified by the manufacturer. Some sources

recommend refrigeration for long-term storage.

Protect from light by storing in amber vials or in the dark.

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and

contamination.

Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols and Workflows
Specific experimental protocols for the safety assessment of Ibuprofen-d4 are not publicly

available. Safety assessments are typically conducted by the manufacturer and are based on

data from the parent compound. The primary use of Ibuprofen-d4 in research is as an internal

standard for quantitative analysis.

The following section outlines a general experimental workflow for the safe handling of

deuterated compounds like Ibuprofen-d4 in a research setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15557628?utm_src=pdf-body
https://www.benchchem.com/product/b15557628?utm_src=pdf-body
https://www.benchchem.com/product/b15557628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Planning

Compound Handling & Experimentation

Post-Experiment & Disposal

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Prepare Standard Operating Procedure (SOP)

Designate Work Area (Fume Hood)

Assemble Personal Protective Equipment (PPE)

Receive & Log Compound

Proceed to Handling

Store Under Recommended Conditions

Equilibrate to Room Temperature

Weigh Compound in Ventilated Enclosure

Prepare Stock & Working Solutions

Perform Experiment

Decontaminate Work Area & Equipment

Experiment Complete

Spill or Exposure Event

Segregate & Label Waste

Dispose of Waste via Approved Channels

Update Chemical Inventory

Follow Emergency Procedures
(Eyewash, Safety Shower, Medical Attention)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ibuprofen-d4 in a laboratory setting.
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First Aid and Emergency Procedures
In case of exposure or accident, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

physician.

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician if

irritation persists.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.

Accidental Release

Use personal protective equipment. Avoid dust

formation. Sweep up and shovel into suitable

containers for disposal. Do not let the product

enter drains.

Fire-Fighting Measures
Property Details

Flammability Not flammable or combustible.

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products Carbon oxides (CO, CO₂).

Special Protective Equipment
Wear a self-contained breathing apparatus for

firefighting if necessary.
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling Ibuprofen-d4.

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

NIOSH (US) or EN 166 (EU) standards.

Skin Protection

Handle with gloves. Dispose of contaminated

gloves after use. Wear impervious clothing to

protect the body.

Respiratory Protection

A full-face respirator with appropriate cartridges

should be used if a risk assessment indicates it

is necessary.

By adhering to the guidelines outlined in this document, researchers can safely handle

Ibuprofen-d4, minimizing risks to themselves and the integrity of their experiments. Always

refer to the specific Safety Data Sheet provided by the supplier for the most accurate and up-

to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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